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Compound of Interest

Compound Name: 4-Bromo-5-methoxy-2-nitroaniline

Cat. No.: B042433

An In-Depth Technical Guide to 4-Bromo-5-
methoxy-2-nitroaniline

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical, chemical, and safety
characteristics of 4-Bromo-5-methoxy-2-nitroaniline, a key intermediate in various synthetic
applications. Due to the limited availability of in-depth experimental data in peer-reviewed
literature, this guide consolidates information from commercial suppliers, safety data sheets,
and analogous compounds to offer a thorough understanding for research and development
purposes.

Chemical Identity and Physical Properties

4-Bromo-5-methoxy-2-nitroaniline is a substituted aniline with the chemical formula
C7H7BrN20s.[1] Its molecular structure consists of a benzene ring substituted with a bromine
atom, a methoxy group, a nitro group, and an amine group.

Table 1: Physical and Chemical Properties of 4-Bromo-5-methoxy-2-nitroaniline
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Property Value Reference
4-Bromo-5-methoxy-2-
IUPAC Name _ -
nitroaniline
CAS Number 173312-36-2 [1]
Molecular Formula C7H7BrN20s3 [1]
Molecular Weight 247.05 g/mol [1]
Not explicitly stated, likely a
Appearance .
solid
Melting Point Data not available
Boiling Point Data not available
Solubility Data not available

While specific experimental data for the melting point, boiling point, and solubility of 4-Bromo-
5-methoxy-2-nitroaniline are not readily available in published literature, related compounds
such as 4-bromo-2-nitroaniline have a reported melting point of 110-113 °C. It is important to
experimentally determine these values for 4-Bromo-5-methoxy-2-nitroaniline for any practical
application.

Spectroscopic and Analytical Data

As of the latest literature review, detailed experimental spectroscopic data (*H NMR, 13C NMR,
IR, Mass Spectrometry) for 4-Bromo-5-methoxy-2-nitroaniline has not been published.
Researchers utilizing this compound are advised to perform their own analytical
characterization to confirm identity and purity. For reference, spectral data for analogous
compounds can be found in various chemical databases.

Synthesis and Purification

Detailed, peer-reviewed experimental protocols for the synthesis of 4-Bromo-5-methoxy-2-
nitroaniline are not currently available. However, the synthesis of structurally similar
substituted nitroanilines typically involves a multi-step process that may include:
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Acetylation of a substituted aniline to protect the amino group.

Bromination of the aromatic ring.

Nitration to introduce the nitro group.

Hydrolysis to deprotect the amino group.

A generalized workflow for such a synthesis is presented below.
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Generalized Synthetic Pathway
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A generalized synthetic workflow for substituted nitroanilines.
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Purification of the final product would typically involve recrystallization from a suitable solvent or
column chromatography to achieve the desired purity. The choice of solvent and
chromatographic conditions would need to be determined experimentally.

Applications in Research and Drug Development

Substituted nitroanilines are valuable intermediates in the synthesis of a wide range of organic
molecules, including pharmaceuticals and dyes. While specific applications of 4-Bromo-5-
methoxy-2-nitroaniline in drug development or its involvement in biological signaling
pathways are not documented in the available literature, its structural motifs suggest potential
for use as a building block in the synthesis of bioactive compounds. The presence of amine,
nitro, bromo, and methoxy functional groups provides multiple reaction sites for further
chemical transformations.

Safety and Handling

A Safety Data Sheet (SDS) for 4-Bromo-5-methoxy-2-nitroaniline indicates that the
toxicological properties of this compound have not been fully investigated.[2] Therefore, it
should be handled with caution in a well-ventilated laboratory, and appropriate personal
protective equipment (PPE), including gloves, safety glasses, and a lab coat, should be worn.

Table 2: Hazard and Precautionary Information
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Category Information Reference

Not fully characterized. Handle
Hazard Statements ] [2]
with care.

Avoid breathing

dust/fume/gas/mist/vapors/spr
Precautionary Statements ay. Wear protective [2]

gloves/protective clothing/eye

protection/face protection.

In case of contact with eyes,
rinse immediately with plenty
] ) of water and seek medical
First Aid ] ] ] [2]
advice. After contact with skin,
wash immediately with plenty

of water.

Keep container tightly closed
Storage in a dry and well-ventilated

place.

The following diagram outlines a logical workflow for the safe handling and use of this chemical
in a research setting.
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A logical workflow for the safe handling and use of chemical reagents.

Conclusion

4-Bromo-5-methoxy-2-nitroaniline is a chemical

intermediate with potential applications in

organic synthesis. This guide has compiled the currently available information on its physical
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and chemical properties, along with outlining general procedures for its synthesis, purification,
and safe handling based on analogous compounds. It is imperative for researchers to conduct
their own detailed characterization and safety assessments before use, as comprehensive
experimental data for this specific compound is not yet available in the public domain. Further
research into the properties and applications of this compound is warranted to fully understand
its potential in scientific and drug development endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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